Cas no 61514-58-7 (1H-Pyrazole, 3-(chloroethynyl)-1-methyl-)

• Product Name: 1H-Pyrazole, 3-(chloroethynyl)-1-methyl-
• CAS No: 61514-58-7
• MF: C₆H₅ClN₂
• MW: 140.570299863815
• CID: 476670
• PubChem ID: 12298389
• Update Time: 2025-04-19

1H-Pyrazole, 3-(chloroethynyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(chloroethynyl)-1-methyl-
• 3-(2-chloroethynyl)-1-methylpyrazole
• DTXSID10486013
• 61514-58-7
• YOURNEJEXUMGGS-UHFFFAOYSA-
• InChI=1/C6H5ClN2/c1-9-5-3-6(8-9)2-4-7/h3,5H,1H3
• 3-chloroethynyl-N-methylpyrazole

• Inchi： 1S/C6H5ClN2/c1-9-5-3-6(8-9)2-4-7/h3,5H,1H3
• InChI Key： YOURNEJEXUMGGS-UHFFFAOYSA-N
• SMILES： ClC#CC1C=CN(C)N=1

Computed Properties

• Exact Mass: 140.01425
• Monoisotopic Mass: 140.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82